2-(Ethylamino)pyrimidine-5-carboxylic acid
Overview
Description
2-(Ethylamino)pyrimidine-5-carboxylic acid (EAPC) is a heterocyclic compound with the empirical formula C7H9N3O2 . It has a molecular weight of 167.17 . The compound is solid in form .
Molecular Structure Analysis
The SMILES string for this compound is O=C(O)C1=CN=C(NCC)N=C1 . The InChI key is LWGUFUMSHBQUFV-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The compound is solid in form . The pKa values for similar pyrimidine derivatives are known , but specific values for 2-(Ethylamino)pyrimidine-5-carboxylic acid were not found in the search results.Scientific Research Applications
Comprehensive Analysis of 2-(Ethylamino)pyrimidine-5-carboxylic Acid Applications
2-(Ethylamino)pyrimidine-5-carboxylic acid is a compound with potential applications in various scientific research fields. Below is a detailed analysis of six unique applications, each with its own dedicated section.
Synthesis of Heterocyclic Compounds: 2-(Ethylamino)pyrimidine-5-carboxylic acid serves as a heterocyclic building block . It can be used to synthesize a wide range of pyrimidine derivatives, which are core structures in many pharmaceuticals and agrochemicals .
Anti-inflammatory Drug Research: Pyrimidine derivatives, including those derived from 2-(Ethylamino)pyrimidine-5-carboxylic acid, have shown anti-inflammatory properties . They can inhibit key inflammatory mediators, making them valuable in the development of new anti-inflammatory drugs .
Pharmacological Effect Studies: The compound’s derivatives exhibit various pharmacological effects such as antioxidant, antibacterial, antiviral, antifungal, antituberculosis , and more. This makes it a significant subject for pharmacological research .
Structure-Activity Relationship (SAR) Analysis: Researchers can use 2-(Ethylamino)pyrimidine-5-carboxylic acid to study the SAR of pyrimidines. This involves understanding how structural changes to the compound affect its biological activity, which is crucial for drug design .
properties
IUPAC Name |
2-(ethylamino)pyrimidine-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2/c1-2-8-7-9-3-5(4-10-7)6(11)12/h3-4H,2H2,1H3,(H,11,12)(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWGUFUMSHBQUFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC=C(C=N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20589761 |
Source
|
| Record name | 2-(Ethylamino)pyrimidine-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20589761 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
946706-58-7 |
Source
|
| Record name | 2-(Ethylamino)pyrimidine-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20589761 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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